Cas no 37637-29-9 (methyl2-(1-methyl-1H-indol-3-yl)ethylamine)

• Product Name: methyl2-(1-methyl-1H-indol-3-yl)ethylamine
• CAS No: 37637-29-9
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 1484940
• PubChem ID: 37796
• Update Time: 2025-04-21

methyl2-(1-methyl-1H-indol-3-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-(1-methyl-1H-indol-3-yl)ethanamine
• N-methyl-2-(1-methylindol-3-yl)ethanamine
• methyl2-(1-methyl-1H-indol-3-yl)ethylamine
• 37637-29-9
• N,N'-dimethyltryptamine
• methyl[2-(1-methyl-1H-indol-3-yl)ethyl]amine
• 3-(2-(Methylamino)ethyl)-1-methylindole
• CHEMBL2036785
• AKOS013786341
• INDOLE, 3-(2-(METHYLAMINO)ETHYL)-1-METHYL-
• SCHEMBL3257855
• DTXSID90191072
• BRN 0145930
• EN300-1842542

• Inchi： 1S/C12H16N2/c1-13-8-7-10-9-14(2)12-6-4-3-5-11(10)12/h3-6,9,13H,7-8H2,1-2H3
• InChI Key： XUCUSHRCIKFRCK-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CCNC)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 188.13148
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17Ų

Experimental Properties

• PSA: 16.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives